Cas no 1354705-77-3 (1-(2,2-difluoroethyl)-4-iodo-3-methyl-1H-pyrazole)

• Product Name: 1-(2,2-difluoroethyl)-4-iodo-3-methyl-1H-pyrazole
• CAS No: 1354705-77-3
• MF: C₆H₇F₂IN₂
• MW: 272.034460306168
• MDL: MFCD24539558
• CID: 5179180
• PubChem ID: 60136681
• Update Time: 2026-03-05

1-(2,2-difluoroethyl)-4-iodo-3-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(2,2-Difluoro-ethyl)-4-iodo-3-methyl-1H-pyrazole
• 1H-Pyrazole, 1-(2,2-difluoroethyl)-4-iodo-3-methyl-
• 1-(2,2-difluoroethyl)-4-iodo-3-methyl-1H-pyrazole

• MDL： MFCD24539558
• Inchi： 1S/C6H7F2IN2/c1-4-5(9)2-11(10-4)3-6(7)8/h2,6H,3H2,1H3
• InChI Key： HSBLRXBIPNCFGK-UHFFFAOYSA-N
• SMILES： N1(CC(F)F)C=C(I)C(C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2

Additional information on 1-(2,2-difluoroethyl)-4-iodo-3-methyl-1H-pyrazole

Introduction to 1-(2,2-difluoroethyl)-4-iodo-3-methyl-1H-pyrazole (CAS No. 1354705-77-3)

1-(2,2-difluoroethyl)-4-iodo-3-methyl-1H-pyrazole (CAS No. 1354705-77-3) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including a difluoroethyl group and an iodine substituent, offers a range of potential applications in drug discovery and development. This article provides a comprehensive overview of the compound, including its chemical properties, synthesis methods, biological activities, and recent advancements in its research and applications.

Chemical Properties

1-(2,2-difluoroethyl)-4-iodo-3-methyl-1H-pyrazole is a pyrazole derivative with the molecular formula C₈H₉F₂I_{N2. The compound has a molecular weight of 266.06 g/mol and exhibits notable stability under standard laboratory conditions. The presence of the difluoroethyl group imparts unique electronic and steric properties to the molecule, which can influence its reactivity and biological activity. The iodine substituent, on the other hand, provides additional versatility in terms of chemical modifications and potential biological interactions.}

Synthesis Methods

The synthesis of 1-(2,2-difluoroethyl)-4-iodo-3-methyl-1H-pyrazole has been explored through various routes, each offering distinct advantages in terms of yield, purity, and scalability. One common approach involves the reaction of 4-iodo-3-methylpyrazole with 2,2-difluoroethyl bromide in the presence of a base such as potassium carbonate. This method typically yields high purity products and is suitable for both laboratory-scale synthesis and industrial production. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthesis methods, utilizing catalysts such as palladium or copper complexes to enhance reaction efficiency and reduce by-product formation.

Biological Activities

The biological activities of 1-(2,2-difluoroethyl)-4-iodo-3-methyl-1H-pyrazole have been extensively studied in various contexts. One of the most promising areas of research is its potential as an inhibitor of specific enzymes involved in disease pathways. For example, studies have shown that this compound can effectively inhibit the activity of certain kinases, which are key targets in cancer therapy. Additionally, it has demonstrated antiviral properties against several RNA viruses, making it a potential candidate for antiviral drug development.

In preclinical studies, 1-(2,2-difluoroethyl)-4-iodo-3-methyl-1H-pyrazole has shown promising results in reducing tumor growth and viral replication without significant toxicity to normal cells. These findings have sparked interest in further investigating its therapeutic potential through clinical trials.

Recent Research Advancements

The ongoing research on 1-(2,2-difluoroethyl)-4-iodo-3-methyl-1H-pyrazole continues to uncover new insights into its mechanisms of action and potential applications. Recent studies have focused on optimizing its pharmacokinetic properties to enhance bioavailability and reduce side effects. For instance, researchers have explored prodrug strategies to improve the solubility and stability of the compound in biological systems.

In addition to its direct therapeutic applications, 1-(2,2-difluoroethyl)-4-iodo-3-methyl-1H-pyrazole has also been investigated as a building block for more complex molecules with enhanced biological activities. The modular nature of pyrazoles allows for easy functionalization through various chemical reactions, making it a valuable scaffold for drug design.

Clinical Trials and Future Prospects

The promising preclinical data on 1-(2,2-difluoroethyl)-4-iodo-3-methyl-1H-pyrazole have paved the way for clinical trials to evaluate its safety and efficacy in human subjects. Several Phase I trials are currently underway to assess the pharmacokinetics and tolerability of the compound in healthy volunteers. Preliminary results from these trials have been encouraging, with no major safety concerns reported.

If these early-stage trials continue to show positive outcomes, further Phase II and III trials will be conducted to evaluate the compound's therapeutic potential in specific disease indications such as cancer and viral infections. The ultimate goal is to bring this innovative compound to market as a new treatment option for patients with unmet medical needs.

Conclusion

1-(2,2-difluoroethyl)-4-iodo-3-methyl-1H-pyrazole (CAS No. 1354705-77-3) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research efforts are focused on optimizing its properties and evaluating its potential through clinical trials. As new findings continue to emerge, this compound holds significant promise for advancing drug discovery and improving patient outcomes.